1,2-Ethanediamine, N-(1,8-dimethylimidazo(1,2-a)quinoxalin-4-yl)-, monohydrochloride
Overview
Description
The compound “1,2-Ethanediamine, N-(1,8-dimethylimidazo(1,2-a)quinoxalin-4-yl)-, monohydrochloride” is also known as N1-(1,8-Dimethylimidazo[1,2-a]quinoxalin-4-yl)ethane-1,2-diamine . It has a CAS Number of 445430-58-0 and a molecular weight of 255.32 . The linear formula of the compound is C14H17N5 .
Molecular Structure Analysis
The InChI code for the compound is 1S/C14H17N5/c1-9-3-4-11-12(7-9)19-10(2)8-17-14(19)13(18-11)16-6-5-15/h3-4,7-8H,5-6,15H2,1-2H3,(H,16,18) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid under normal conditions . It should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
- NF-κB is crucial for maintaining the malignant phenotype of HTLV-1 by regulating cell cycle genes and inhibiting apoptosis .
- BMS-345541 has been used as an IKK complex inhibitor to study its effects on IFN-γ production by NK cells .
- As an IKK inhibitor, BMS-345541 influences the expression of eotaxin and monocyte chemoattractant protein-1 (MCP-1) mRNA in gingival fibroblasts .
- BMS-345541 inhibits lipopolysaccharide-stimulated cytokines (TNF-α, IL-1β, IL-8, and IL-6) in THP-1 cells by targeting IKK/NF-κB .
Inhibition of NF-κB Pathway in HTLV-1 Infection
Apoptosis Induction in HTLV-1 Infected Cells
Interferon-γ (IFN-γ) Modulation by Natural Killer (NK) Cells
Expression of Eotaxin and MCP-1 mRNA in Gingival Fibroblasts
Cytokine Regulation and Anti-Inflammatory Effects
Cellular Defense System and HSP90 Activity
Safety and Hazards
Mechanism of Action
Target of Action
BMS-345541, also known as 1,2-Ethanediamine, N-(1,8-dimethylimidazo(1,2-a)quinoxalin-4-yl)-, monohydrochloride, is a highly selective inhibitor of the catalytic subunits of IκB kinase (IKK), specifically IKK-2 and IKK-1 . IKK-2 and IKK-1 are critical enzymes in the NF-κB signaling pathway, which plays a key role in inflammation and immune responses .
Mode of Action
BMS-345541 binds at an allosteric site of the IKK enzymes, inhibiting their activity . The IC50 values for IKK-2 and IKK-1 are 0.3 μM and 4 μM respectively . This inhibition prevents the phosphorylation of IκB, a process that is crucial for the activation of the NF-κB pathway .
Biochemical Pathways
By inhibiting IKK, BMS-345541 blocks the NF-κB-dependent transcription . The NF-κB pathway is involved in the transcription of various genes, including those encoding pro-inflammatory cytokines . Therefore, the inhibition of this pathway by BMS-345541 can lead to a reduction in inflammation .
Pharmacokinetics
BMS-345541 has been shown to have excellent pharmacokinetics in mice . It is orally active, and its administration can dose-dependently inhibit the production of serum tumor necrosis factor following intraperitoneal challenge with lipopolysaccharide .
Result of Action
The inhibition of the NF-κB pathway by BMS-345541 results in a decrease in the transcription of pro-inflammatory cytokines . This leads to anti-inflammatory effects, as well as radiosensitizing effects in vivo . BMS-345541 also plays a role in arresting bone erosion in certain animal models .
Action Environment
The action of BMS-345541 can be influenced by various environmental factors. For example, the presence of lipopolysaccharide, a component of the cell walls of gram-negative bacteria, can stimulate the production of pro-inflammatory cytokines . The administration of bms-345541 can inhibit this response
properties
IUPAC Name |
N'-(1,8-dimethylimidazo[1,2-a]quinoxalin-4-yl)ethane-1,2-diamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5.ClH/c1-9-3-4-11-12(7-9)19-10(2)8-17-14(19)13(18-11)16-6-5-15;/h3-4,7-8H,5-6,15H2,1-2H3,(H,16,18);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIDKPVLYXNLFGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C3=NC=C(N23)C)NCCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70203243 |
Source
|
| Record name | BMS 345541 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Ethanediamine, N-(1,8-dimethylimidazo(1,2-a)quinoxalin-4-yl)-, monohydrochloride | |
CAS RN |
445430-59-1, 547757-23-3 |
Source
|
| Record name | 1,2-Ethanediamine, N1-(1,8-dimethylimidazo[1,2-a]quinoxalin-4-yl)-, hydrochloride (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=445430-59-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | BMS 345541 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0547757233 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | BMS 345541 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70203243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | BMS-345541 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BXU277OCN5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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